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Abstract
(E)-Metominostrobin is a synthetic strobilurin fungicide renowned for its broad-spectrum

activity against a variety of fungal pathogens, particularly in agricultural applications.[1][2] Its

efficacy is intrinsically linked to its physicochemical properties, which govern its solubility,

stability, and ability to reach its biological target. This technical guide provides a comprehensive

overview of the core physicochemical properties of (E)-Metominostrobin, complete with

detailed experimental protocols and visual representations of its mechanism of action and

experimental workflows. All quantitative data is presented in clear, tabular format for ease of

comparison and reference.

Chemical Identity and Structure
(E)-Metominostrobin, with the IUPAC name (2E)-2-(methoxyimino)-N-methyl-2-(2-

phenoxyphenyl)acetamide, is a member of the strobilurin class of fungicides.[3] The "(E)"

designation refers to the stereochemistry of the methoxyimino group, which is crucial for its

biological activity.[3]
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Identifier Value

IUPAC Name
(2E)-2-(methoxyimino)-N-methyl-2-(2-

phenoxyphenyl)acetamide

CAS Number 133408-50-1

Molecular Formula C₁₆H₁₆N₂O₃[1][4]

Molecular Weight 284.31 g/mol [1][4]

Canonical SMILES
CNC(=O)/C(=N\OC)/C1=CC=CC=C1OC2=CC=

CC=C2

InChI Key HIIRDDUVRXCDBN-OBGWFSINSA-N

Physicochemical Properties
The physicochemical properties of (E)-Metominostrobin are critical determinants of its

environmental fate, bioavailability, and fungicidal activity. A summary of these properties is

provided in the table below.
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Property Value Source

Physical State White crystalline solid/powder [5]

Melting Point 87-89 °C [1]

Boiling Point Not available (decomposes) [3][6]

Vapor Pressure 1.8 x 10⁻⁵ Pa (at 25 °C)

Water Solubility 128 mg/L (at 20 °C, pH 7)

Solubility in Organic Solvents

Dichloromethane: 1,380,000

mg/L (at 20 °C) Chloroform:

1,280,000 mg/L (at 20 °C)

Soluble in DMSO and

Acetonitrile

[5]

Octanol-Water Partition

Coefficient (log P)
2.32 (at 20 °C, pH 7)

pKa Data not readily available

Experimental Protocols
The determination of the physicochemical properties of (E)-Metominostrobin follows

standardized methodologies, often adhering to OECD guidelines for the testing of chemicals.

Below are detailed protocols for key experiments.

Melting Point Determination (Capillary Method)
This protocol is based on the OECD Guideline 102 for the determination of melting

point/melting range.

Objective: To determine the temperature range over which (E)-Metominostrobin transitions

from a solid to a liquid.

Materials:

(E)-Metominostrobin, analytical standard (>98% purity)
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Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Ensure the (E)-Metominostrobin sample is completely dry and in a fine powdered form. If

necessary, gently grind the crystals in a mortar and pestle.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of

the tube on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate (e.g., 10-20 °C/min) to obtain an approximate

melting range.

Allow the apparatus to cool.

Prepare a new capillary and heat the block to a temperature approximately 10 °C below the

observed approximate melting point.

Reduce the heating rate to 1-2 °C/min to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the last solid particle melts (completion of melting). This range is the

melting point of the sample.
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Workflow for Melting Point Determination.

Water Solubility Determination (Flask Method)
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This protocol is based on the OECD Guideline 105 for water solubility.

Objective: To determine the saturation concentration of (E)-Metominostrobin in water at a

specific temperature.

Materials:

(E)-Metominostrobin, analytical standard

Distilled or deionized water

Glass flasks with stoppers

Constant temperature water bath or shaker

Centrifuge

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

Procedure:

Add an excess amount of (E)-Metominostrobin to a glass flask. The excess solid should be

visible.

Add a known volume of water to the flask.

Seal the flask and place it in a constant temperature bath (e.g., 20 °C) with agitation for a

sufficient time to reach equilibrium (typically 24-48 hours).

After the equilibration period, cease agitation and allow the undissolved solid to settle.

Centrifuge an aliquot of the supernatant at a controlled temperature to remove any

suspended particles.

Carefully withdraw a sample from the clear supernatant for analysis.
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Determine the concentration of (E)-Metominostrobin in the sample using a validated HPLC

method.

The determined concentration represents the water solubility of the compound at the

specified temperature.

Octanol-Water Partition Coefficient (log P) Determination
(Shake Flask Method)
This protocol is based on the OECD Guideline 107 for the determination of the partition

coefficient.

Objective: To determine the ratio of the concentration of (E)-Metominostrobin in n-octanol

versus water at equilibrium.

Materials:

(E)-Metominostrobin, analytical standard

n-Octanol (reagent grade), pre-saturated with water

Water (reagent grade), pre-saturated with n-octanol

Separatory funnels

Mechanical shaker

Centrifuge

Analytical instrumentation for concentration measurement (e.g., HPLC-UV)

Procedure:

Prepare a stock solution of (E)-Metominostrobin in n-octanol.

In a separatory funnel, combine a known volume of the n-octanol stock solution with a known

volume of water. The volume ratio of the two phases is typically 1:1, but can be adjusted

depending on the expected log P value.
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Shake the separatory funnel for a sufficient time to reach equilibrium (e.g., 1-2 hours) at a

constant temperature.

Allow the two phases to separate completely. If an emulsion forms, it may be necessary to

centrifuge the mixture.

Carefully collect samples from both the n-octanol and the aqueous phases.

Determine the concentration of (E)-Metominostrobin in each phase using a suitable

analytical method.

Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.

The log P is the base-10 logarithm of the partition coefficient.

Mechanism of Action: Inhibition of Mitochondrial
Respiration
(E)-Metominostrobin belongs to the Quinone outside Inhibitor (QoI) class of fungicides.[3] Its

mode of action is the inhibition of mitochondrial respiration in fungi. Specifically, it binds to the

Qo site of the cytochrome bc1 complex (Complex III) in the mitochondrial electron transport

chain.[3] This binding blocks the transfer of electrons from ubiquinol to cytochrome c, which

disrupts the production of ATP, the primary energy currency of the cell. The lack of energy

ultimately leads to fungal cell death.
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Inhibition of the Mitochondrial Electron Transport Chain by (E)-Metominostrobin.
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Conclusion
The physicochemical properties of (E)-Metominostrobin are well-characterized and provide a

solid foundation for understanding its behavior as a fungicide. Its moderate lipophilicity,

indicated by its log P value, allows for effective penetration of fungal cell membranes, while its

specific solubility characteristics influence its formulation and application. The primary

mechanism of action, the inhibition of mitochondrial respiration, is a potent and specific target,

making (E)-Metominostrobin an effective agent for the control of fungal diseases. The

experimental protocols outlined in this guide provide a framework for the accurate and

reproducible determination of its key physicochemical parameters, which is essential for

regulatory purposes and further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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